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Compound of Interest

Compound Name: Anticancer agent 191

Cat. No.: B12377165

Disclaimer: "Anticancer agent 191" is identified as a derivative of probenecid designed to
inhibit cancer cell efflux pumps.[1][2] While specific handling guidelines for this compound are
not readily available, it should be treated as a potent cytotoxic and potentially hazardous agent.
The following guidelines are based on best practices for handling cytotoxic and antineoplastic
drugs in a research setting.[3][4][5][6][7] A comprehensive, site-specific risk assessment should
be conducted before commencing any work.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure. All personnel
handling Anticancer agent 191 must be trained in the proper donning and doffing of PPE.[8]

Table 1: Recommended Personal Protective Equipment
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PPE Component

Specification

Rationale

Gloves

Double-gloving with
chemotherapy-tested nitrile
gloves (ASTM D6978
certified).[9][10]

Provides a barrier against
direct skin contact. Double-
gloving offers additional
protection in case of a tear or

puncture in the outer glove.

Change outer glove
immediately upon
contamination or every 30-60

minutes of continuous use.[9]

Minimizes the risk of
permeation and contamination

spread.

Gown

Disposable, solid-front, back-
closing gown made of a low-
permeability fabric (e.g.,
polyethylene-coated

polypropylene).[11][12]

Protects against splashes and
spills, preventing
contamination of personal

clothing.

Cuffs should be tucked into the

inner glove.

Ensures a complete barrier at

the wrist.

Eye Protection

Safety goggles or a full-face
shield.[5]

Protects the eyes from

splashes and aerosols.

Respiratory Protection

An N95 respirator or higher
should be used when handling
the powdered form of the
agent or when there is a risk of

aerosolization.[5]

Prevents inhalation of

hazardous particles.

Shoe Covers

Disposable, slip-resistant shoe

covers.

Prevents the tracking of
contaminants out of the

designated handling area.

Operational Plan: Step-by-Step Handling

Procedures
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All manipulations of Anticancer agent 191 should be performed in a designated controlled
area to minimize the risk of exposure and cross-contamination.

Experimental Workflow for Handling Anticancer Agent 191
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Preparation

Don appropriate PPE

Prepare Biological Safety Cabinet (BSC)

Reconstitute/prepare agent within BSC

B.

Adminietration

Transport agent in a sealed, labeled container

Perform experimental procedure

5.

Post-Procedure & Decontamination

Decontaminate all work surfaces

Doff PPE in designated area

7.

Waste $isposal

Dispose of sharps in a cytotoxic sharps container

'

Segregate and dispose of solid waste in labeled cytotoxic waste containers

l

Collect and dispose of liquid waste as hazardous chemical waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Anticancer agent 191.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b12377165?utm_src=pdf-body-img
https://www.benchchem.com/product/b12377165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Methodologies:

e Preparation (in a Biological Safety Cabinet - BSC):
o Before starting, ensure a cytotoxic spill kit is readily accessible.[3]
o Don all required PPE as specified in Table 1.

o All manipulations involving the powdered form or concentrated solutions of Anticancer
agent 191 must be performed within a certified Class Il, Type B2 BSC or a compounding
aseptic containment isolator (CACI).

o Line the work surface of the BSC with a plastic-backed absorbent pad. This pad should be
disposed of as cytotoxic waste after each procedure.

o When reconstituting the agent, use techniques to minimize aerosol generation, such as
using a dispensing pin and Luer-lock syringes.[6]

o Transportation:

o Transport Anticancer agent 191 in a sealed, rigid, and leak-proof secondary container
that is clearly labeled with a cytotoxic hazard symbol.[3][5]

o Administration:

o Ensure the experimental area is clearly demarcated, and access is restricted to trained
personnel.

o Use Luer-lock fittings for all connections to prevent accidental disconnection and leakage.

[6]

o If working with animal models, their cages, bedding, and excreta should be handled as
cytotoxic waste.[3]

e Decontamination:

o Following each procedure, decontaminate all surfaces within the BSC and any equipment
used with a suitable deactivating agent, followed by a cleaning agent (e.g., 70% ethanol).
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o There is no single deactivating agent for all cytotoxic drugs; a two-step process involving a
strong oxidizing agent followed by a thiosulfate solution is often recommended, but this

should be validated for your specific compound and surfaces.

Disposal Plan

Proper segregation and disposal of cytotoxic waste are critical to prevent environmental
contamination and accidental exposure.

Table 2: Disposal Guidelines for Anticancer Agent 191 Waste
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Waste Type Container Disposal Procedure
Includes needles, syringes
(even if empty), and glass
Puncture-resistant, leak-proof vials. Do not recap needles.[9]
Sharps container labeled "Cytotoxic The container should be
Sharps." sealed when three-quarters full
and placed in the designated
cytotoxic waste stream.
Includes gloves, gowns,
absorbent pads, and other
Yellow, leak-proof bags or contaminated disposable
Solid Waste containers labeled "Cytotoxic items.[9] These bags should
Waste."[13] be sealed and placed in a
designated secondary
container for collection.
Includes unused or expired
solutions of Anticancer agent
Leak-proof, screw-cap 191. Do not dispose of liquid
Liquid Waste container labeled "Hazardous cytotoxic waste down the

Waste: Cytotoxic" and listing

the chemical constituents.

drain.[13] Arrange for pickup
through your institution's
Environmental Health and
Safety (EH&S) department.[9]

Grossly Contaminated ltems

Black RCRA (Resource
Conservation and Recovery
Act) containers for bulk

chemotherapy waste.[9]

For items heavily contaminated
with the agent, such as a full
syringe or a significant spill

cleanup.[9]

Spill Management:

In the event of a spill, the area should be immediately evacuated and secured. Only trained

personnel with appropriate PPE, including respiratory protection, should perform the cleanup

using a designated cytotoxic spill kit. The spill kit should contain all necessary materials,
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including absorbent materials, deactivating agents, and appropriate waste disposal bags. All
waste generated from the spill cleanup must be disposed of as cytotoxic waste.

This guidance provides a framework for the safe handling and disposal of Anticancer agent
191. It is imperative that all researchers and laboratory personnel receive comprehensive
training on these procedures and the potential hazards of the materials they handle. Always
refer to your institution's specific policies and procedures for handling hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12377165#personal-protective-equipment-for-
handling-anticancer-agent-191]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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